Cas no 88362-97-4 (9H-Fluorene, 9,9-bis[(phenylmethyl)thio]-)

• Product name: 9H-Fluorene, 9,9-bis[(phenylmethyl)thio]-
• CAS No: 88362-97-4
• MF: C₂₇H₂₂S₂
• MW: 410.593584537506
• CID: 635458
• PubChem ID: 13173761

9H-Fluorene, 9,9-bis[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 9,9-bis[(phenylmethyl)thio]-
• 9,9-bis(benzylsulfanyl)fluorene
• 9,9-BIS(BENZYLSULFANYL)-9H-FLUORENE
• 88362-97-4
• DTXSID10524767

• Inchi： InChI=1S/C27H22S2/c1-3-11-21(12-4-1)19-28-27(29-20-22-13-5-2-6-14-22)25-17-9-7-15-23(25)24-16-8-10-18-26(24)27/h1-18H,19-20H2
• InChI Key： AFDHOFXMMBUGTI-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CSC2(C3=CC=CC=C3C4=CC=CC=C42)SCC5=CC=CC=C5

Computed Properties

• Exact Mass: 410.11629305g/mol
• Monoisotopic Mass: 410.11629305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6Ų
• XLogP3: 7.3